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Compound of Interest

Compound Name: N-tert-Butylglycine hydrochloride

Cat. No.: B1287880

For Researchers, Scientists, and Drug Development Professionals

N-tert-Butylglycine hydrochloride is a key intermediate in pharmaceutical synthesis, notably
in the production of APIs like Tigecycline.[1] As with any chemical reagent, a thorough
understanding of its properties and associated hazards is paramount for safe handling and use
in a laboratory or manufacturing setting. This technical guide provides an in-depth overview of
the safety and handling procedures for N-tert-Butylglycine hydrochloride, compiled from
available safety data sheets and chemical databases.

Chemical and Physical Properties

N-tert-Butylglycine hydrochloride is a white crystalline solid.[2] It is soluble in water and
alcohol solvents.[2][3] A summary of its key physical and chemical properties is provided in
Table 1.
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Property Value Source
Molecular Formula C6H14CINO2 [21[41[5]
Molecular Weight 167.63 g/mol [41[5]
Appearance White Solid / Crystalline 2]
Powder

Melting Point 223-224 °C [11[2][6]
Boiling Point 206.9 °C at 760 mmHg [2]
Density ~1 g/cm3 [1112]
Flash Point 78.9°C [1]12]

Vapor Pressure

0.0935 mmHg at 25 °C

[2]

Storage Temperature

Room Temperature, under

inert atmosphere

[2](6]

Hazard Identification and Classification

N-tert-Butylglycine hydrochloride is classified as a hazardous substance. The primary

hazards are associated with irritation to the skin, eyes, and respiratory system.[4][7] The GHS

hazard classifications are summarized in Table 2.

Hazard Class

Hazard Statement

GHS Classification

Skin Irritation

H315: Causes skin irritation

Category 2

Eye Irritation

H319: Causes serious eye

irritation

Category 2

Specific target organ toxicity —

Single exposure

H335: May cause respiratory

irritation

Category 3 (Respiratory

system)

Source:[4][5][6]
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It is important to note that some reports also include warnings for acute oral toxicity (H302:
Harmful if swallowed), acute dermal toxicity (H311: Toxic in contact with skin), and the potential
to cause severe skin burns and eye damage (H314, H318).[5]

Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are crucial to minimize exposure and ensure safety.

Engineering Controls

o Work in a well-ventilated area.[8][9]
¢ Use a chemical fume hood if there is a risk of dust formation or aerosol generation.

o Ensure safety showers and eyewash stations are readily accessible.[9]

Personal Protective Equipment

A logical workflow for selecting and using PPE is outlined in the diagram below.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Tert-butylglycine-hydrochloride
https://www.fishersci.com/store/msds?partNumber=AAH64270&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-W042009A/R-Phenylglycine-tert-butyl-ester-hydrochloride-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-W042009A/R-Phenylglycine-tert-butyl-ester-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Hazard Assessment

Identify Potential for
Exposure (Inhalation, Skin, Eye)

Inhalation Riskﬁkin Contact RisKSplasthust Risk General Handling

/

PPE Sélection

\

N

Respiratory Protection:
NIOSH/MSHA or EN 149 approved respirator for dusts

Hand Protection:
Protective gloves

Eye Protection:
Goggles (EN 166)

Body Protection:
Long-sleeved clothing, lab coat

< =

Handle chemical in designated area

A4

Decontaminate or dispose of PPE after use

A

Work Complete

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling N-tert-Butylglycine Hydrochloride.

A summary of recommended PPE is provided in Table 3.
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Protection Type Recommendation Source

Goggles (European standard -
Eye/Face Protection EN 166) or safety glasses with [419]
side-shields.

) ] Protective gloves and long-
Skin Protection ) [4]
sleeved clothing.

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if dust is generated. For
nuisance exposures, a type

Respiratory Protection P95 (US) or P1 (EU EN 143) [4118][10]
particle respirator may be
used. For higher-level
protection, use type
OV/AG/P99 (US) or ABEK-P2
(EU EN 143) respirator

cartridges.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.[2]
¢ Do not breathe dust.[2][10]
e Wash hands thoroughly after handling.[8][9]

e Do not eat, drink, or smoke in the work area.[9]

First Aid Measures

In case of exposure, follow the first aid measures outlined in Table 4.
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Exposure Route

First Aid Procedure

Inhalation

Remove person to fresh air. If not breathing,
give artificial respiration. Get medical attention if

symptoms occur.

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation

persists, call a physician.

Eye Contact

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes. Get

medical attention.

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Get medical attention if
symptoms occur. Never give anything by mouth

to an unconscious person.

Source:[4][8][10]

The following diagram illustrates the general first aid response protocol.
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Chemical Exposure Occurs

Imme#iate Response

Remove from exposure source

Inhalationﬁ ContacN/:Contact

IF INHALED: IF ON SKIN: IF IN EYES: IF SWALLOWED:
Move to fresh air Wash with soap and water Rinse with water for 15 mins Rinse mouth, drink water
AN /

If irritation persists

Seek medical advice/attention

Provide Safety Data Sheet to medical personnel

Click to download full resolution via product page
Caption: General First Aid Response Protocol for Chemical Exposure.
Accidental Release Measures
In the event of a spill, follow these procedures:

e Personal Precautions: Ensure adequate ventilation.[10] Use personal protective equipment
as required.[10] Avoid dust formation.[4][10] Evacuate personnel to safe areas.[10]
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e Environmental Precautions: Prevent the product from entering drains.[10] It should not be
released into the environment.[4]

o Containment and Cleaning: Sweep up and shovel the material into suitable, closed
containers for disposal.[4][10] Avoid creating dust.[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[10]

e Hazardous Combustion Products: May include carbon oxides (CO, CO2), nitrogen oxides
(NOx), and hydrogen chloride gas.[10][11]

o Advice for Firefighters: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[10][11]

Storage and Stability

o Chemical Stability: Stable under normal conditions.[4]

» Conditions to Avoid: Incompatible products and excess heat.[4]

¢ Incompatible Materials: None known.[4]

o Hazardous Decomposition Products: None under normal use conditions.[4]

o Storage: Keep in a well-ventilated place.[8] Store in a tightly closed container in a dry and
well-ventilated place. Store at room temperature under an inert atmosphere.[2][6]

Toxicological Information

Detailed toxicological studies for N-tert-Butylglycine hydrochloride are not extensively
reported in publicly available literature. The primary known effects are irritation to the skin,
eyes, and respiratory system.[4][7] No components of this product at levels greater than or
equal to 0.1% are identified as probable, possible, or confirmed human carcinogens by IARC.
[10] There is no available data on reproductive toxicity or STOT-repeated exposure.[4][10] The
toxicological properties have not been fully investigated.[8][10]
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Disposal Considerations

Dispose of this material and its container at a licensed hazardous waste disposal facility.[8][10]
Follow all federal, state, and local regulations. Contaminated packaging should be disposed of
as unused product.[10]

This guide is intended to provide a comprehensive overview of the safety and handling of N-
tert-Butylglycine hydrochloride for professionals in research and drug development. Always
refer to the specific Safety Data Sheet (SDS) provided by the supplier for the most current and
detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287880#n-tert-butylglycine-hydrochloride-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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